Cas no 2229010-81-3 (methyl 5-{1-(aminooxy)methylcyclopropyl}-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-{1-(aminooxy)methylcyclopropyl}-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2229010-81-3
• MF: C₁₀H₁₅N₃O₃
• MW: 225.244402170181
• CID: 5976267
• PubChem ID: 165828470
• Update Time: 2025-05-20

methyl 5-{1-(aminooxy)methylcyclopropyl}-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-{1-(aminooxy)methylcyclopropyl}-1-methyl-1H-pyrazole-3-carboxylate
• methyl 5-{1-[(aminooxy)methyl]cyclopropyl}-1-methyl-1H-pyrazole-3-carboxylate
• 2229010-81-3
• EN300-1776542

• Inchi： 1S/C10H15N3O3/c1-13-8(10(3-4-10)6-16-11)5-7(12-13)9(14)15-2/h5H,3-4,6,11H2,1-2H3
• InChI Key： DJRMUMJCYHZKQH-UHFFFAOYSA-N
• SMILES： O(CC1(C2=CC(C(=O)OC)=NN2C)CC1)N

Computed Properties

• Exact Mass: 225.11134135g/mol
• Monoisotopic Mass: 225.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 79.4Ų

Additional information on methyl 5-{1-(aminooxy)methylcyclopropyl}-1-methyl-1H-pyrazole-3-carboxylate

Exploring the Chemistry and Applications of Methyl 5-{1-(Aminooxy)methylcyclopropyl}-1-methyl-1H-pyrazole-3-carboxylate (CAS 2229010-81-3)

The compound methyl 5-{1-(aminooxy)methylcyclopropyl}-1-methyl-1H-pyrazole-3-carboxylate (CAS 2229010-81-3) is a highly specialized pyrazole derivative with a unique molecular structure. Its cyclopropyl and aminooxy functional groups make it a valuable intermediate in organic synthesis and medicinal chemistry. Researchers are increasingly interested in this compound due to its potential applications in drug discovery and agrochemical development.

In recent years, the demand for heterocyclic compounds like methyl 5-{1-(aminooxy)methylcyclopropyl}-1-methyl-1H-pyrazole-3-carboxylate has surged, driven by advancements in biopharmaceuticals and precision agriculture. This compound's structural versatility allows it to serve as a building block for small molecule inhibitors and bioactive agents. Its CAS number 2229010-81-3 is frequently searched in chemical databases, reflecting its growing relevance in R&D pipelines.

The pyrazole core of this compound is particularly noteworthy, as it is a common motif in FDA-approved drugs and crop protection chemicals. The addition of the aminooxy group introduces unique reactivity, enabling selective modifications for targeted therapies. Scientists are exploring its potential in kinase inhibition and enzyme modulation, areas that are currently trending in cancer research and metabolic disorder studies.

From a synthetic chemistry perspective, CAS 2229010-81-3 offers intriguing possibilities for cascade reactions and multicomponent syntheses. Its cyclopropyl ring can act as a conformational constraint, enhancing the stability of derived compounds. This feature is highly sought after in peptidomimetics and proteolysis-targeting chimeras (PROTACs), two rapidly evolving fields in drug design.

Environmental and green chemistry considerations are also shaping the use of this compound. Researchers are investigating solvent-free and catalytic methods to incorporate methyl 5-{1-(aminooxy)methylcyclopropyl}-1-methyl-1H-pyrazole-3-carboxylate into sustainable chemical processes. This aligns with the broader industry shift toward eco-friendly synthesis, a topic generating significant interest in academic publications and patent filings.

Analytical characterization of this compound involves advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods are crucial for verifying its structural integrity and purity, especially when used in high-throughput screening or structure-activity relationship (SAR) studies. The precise molecular weight and logP values are often queried in chemical informatics platforms.

In the context of intellectual property, CAS 2229010-81-3 has appeared in several patent applications related to innovative therapeutics. Its molecular scaffold is being evaluated for IP protection in multiple jurisdictions, reflecting its commercial potential. Companies specializing in custom synthesis and contract research are actively stocking this compound to meet rising demand from pharma and biotech clients.

Looking ahead, the compound's role in fragment-based drug discovery and click chemistry applications is gaining traction. Its aminooxy functionality enables efficient bioconjugation, making it useful for probe development in chemical biology. These applications resonate with current trends in personalized medicine and diagnostic tool innovation.

For researchers working with methyl 5-{1-(aminooxy)methylcyclopropyl}-1-methyl-1H-pyrazole-3-carboxylate, proper storage conditions (typically under inert atmosphere at low temperatures) and handling protocols are essential to maintain its chemical stability. These practical considerations are frequently discussed in laboratory forums and technical datasheets.

The compound's structure-activity profile continues to be refined through computational modeling and in vitro assays. Recent QSAR studies have provided insights into its pharmacophore features, helping optimize its use in lead compound development. This interdisciplinary approach combines cheminformatics with experimental validation, a methodology dominating contemporary chemical research.